Cas no 88512-20-3 (3-(2-Aminoethylsulfanyl)propanoic acid;hydrochloride)

• Product Name: 3-(2-Aminoethylsulfanyl)propanoic acid;hydrochloride
• CAS No: 88512-20-3
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 882863
• PubChem ID: 24191487
• Update Time: 2025-04-19

3-(2-Aminoethylsulfanyl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethylsulfanyl)propanoic acid
• NSC-122621
• DTXSID501008199
• CHEMBL2007378
• NSC122621
• 3-[(2-Aminoethyl)sulfanyl]propanoic acid--hydrogen chloride (1/1)
• 88512-20-3
• 3-(2-Aminoethylsulfanyl)propanoic acid;hydrochloride

• Inchi： 1S/C5H11NO2S.ClH/c6-2-4-9-3-1-5(7)8;/h1-4,6H2,(H,7,8);1H
• InChI Key： XJOTYSUHUBTDQM-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CCC(=O)O

Computed Properties

• Exact Mass: 149.051049
• Monoisotopic Mass: 149.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6

Experimental Properties

• Density: 1.209
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 144.6°C
• Refractive Index: 1.533
• PSA: 88.62000
• LogP: 1.65530